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Compound of Interest

Compound Name: 1-(2-Chloroethoxy)-4-nitrobenzene

Cat. No.: B1586440

An In-depth Technical Guide to 1-(2-Chloroethoxy)-4-nitrobenzene

This guide provides a comprehensive technical overview of 1-(2-Chloroethoxy)-4-
nitrobenzene, a key chemical intermediate. It is intended for researchers, scientists, and
professionals in drug development and fine chemical synthesis who require a detailed
understanding of this compound's properties, synthesis, reactivity, and safe handling.

Compound Identification and Structure

1-(2-Chloroethoxy)-4-nitrobenzene is an aromatic ether derivative characterized by a nitro
group positioned para to a 2-chloroethoxy substituent on a benzene ring. This specific
arrangement of functional groups dictates its chemical behavior and utility as a versatile
building block in organic synthesis.

o |[UPAC Name: 1-(2-chloroethoxy)-4-nitrobenzene[1]
e CAS Number: 3383-72-0[1][2][3][4][5]1[6][7]
¢ Molecular Formula: CsHsCINOs[1][2][3][5][6]

e Synonyms: 2-(4-Nitrophenoxy)ethyl chloride, 4-Nitrophenyl 2-chloroethyl ether, B-Chloro-4-
nitrophenethole[1][5][6]

Below is the two-dimensional structure of the molecule.
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Caption: 2D structure of 1-(2-Chloroethoxy)-4-nitrobenzene.

Physicochemical Properties

The physical and chemical properties of a compound are fundamental to its application in
experimental work, influencing choices of solvents, reaction conditions, and purification
methods. The properties of 1-(2-Chloroethoxy)-4-nitrobenzene are summarized below.

Property Value Source(s)

Molecular Weight 201.61 g/mol (1121131617181

White to light yellow
Appearance . [B1[719]
solid/crystals

Melting Point 59 °C [7]

Purity Min. 98.0% (GC) [7]

Sealed in dry, room
Storage B [10]
temperature conditions

Synthesis Methodology

The most common and efficient route for preparing 1-(2-Chloroethoxy)-4-nitrobenzene is via
a Williamson ether synthesis. This reaction involves the nucleophilic substitution of a halide by
an alkoxide. In this specific case, the phenoxide of 4-nitrophenol acts as the nucleophile,
attacking an electrophilic alkyl halide such as 1-bromo-2-chloroethane.

Causality in Experimental Design:

o Choice of Base: A moderately strong base like potassium carbonate (K2COs) or cesium
carbonate (Cs2COs) is employed to deprotonate the acidic hydroxyl group of 4-nitrophenol,
forming the more nucleophilic 4-nitrophenoxide ion.[2][3] The nitro group's electron-
withdrawing nature increases the acidity of the phenol, making this deprotonation efficient.

o Choice of Solvent: A polar aprotic solvent such as acetonitrile is ideal.[3] It effectively
dissolves the ionic intermediates (the phenoxide salt) while not participating in the reaction
(i.e., it does not solvate the nucleophile so strongly as to hinder its reactivity).
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» Choice of Alkylating Agent: 1-bromo-2-chloroethane is a common choice. The bromine atom
is a better leaving group than chlorine, ensuring that the primary reaction occurs at the
carbon-bromine bond. The chlorine atom on the other end of the chain remains intact for
subsequent synthetic modifications.

e Reaction Conditions: Heating the mixture to reflux (around 80°C in acetonitrile) provides the
necessary activation energy for the Sn2 reaction to proceed at a practical rate.[2][3]

Detailed Synthesis Protocol

This protocol is adapted from a standard laboratory procedure.[3]
Materials:

e p-Nitrophenol (1.39 g, 10 mmol)

e Potassium carbonate (1.38 g, 10 mmol)

e 1-Bromo-2-chloroethane (2.5 ml, 30 mmol)
o Acetonitrile (25 ml)

o Ethyl acetate

» Saturated sodium bicarbonate solution

e Brine

e Anhydrous sodium sulfate

Procedure:

o Combine p-nitrophenol (1.39 g) and potassium carbonate (1.38 g) in a round-bottom flask
containing 25 ml of acetonitrile.

e While stirring, add 1-bromo-2-chloroethane (2.5 ml) dropwise to the mixture.

e Heat the reaction mixture to reflux (approximately 80°C) and maintain for 12-16 hours
(overnight). The reaction progress can be monitored by Thin Layer Chromatography (TLC).

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3136632.htm
https://www.chemicalbook.com/synthesis/1-2-chloroethoxy-4-nitrobenzene.htm
https://www.chemicalbook.com/synthesis/1-2-chloroethoxy-4-nitrobenzene.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1586440?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

 After the reaction is complete, cool the mixture to room temperature.
o Add water to dissolve the remaining potassium carbonate and any salts formed.
o Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 25 ml).

o Combine the organic layers and wash sequentially with saturated sodium bicarbonate
solution and then with brine. The bicarbonate wash removes any unreacted acidic p-
nitrophenol. The brine wash helps to remove residual water from the organic phase.

e Dry the organic phase over anhydrous sodium sulfate.

« Filter off the drying agent and concentrate the filtrate under reduced pressure (rotary
evaporation).

e The resulting crude product is a white solid. Yields of approximately 84% (1.69 g) have been
reported for this method.[3] The product can be used directly in subsequent steps or further
purified by recrystallization if necessary.

Synthesis Workflow Diagram

Caption: Workflow for the synthesis of 1-(2-Chloroethoxy)-4-nitrobenzene.

Chemical Reactivity and Applications

The synthetic utility of 1-(2-Chloroethoxy)-4-nitrobenzene stems from its distinct reactive
sites, which can be addressed selectively. It serves as an important intermediate in the
production of dyes, pharmaceuticals, and other specialty chemicals.[11][12]

» Nucleophilic Aromatic Substitution (SnAr): The potent electron-withdrawing effect of the nitro
group deactivates the benzene ring towards electrophilic attack but strongly activates it for
nucleophilic aromatic substitution.[12] While the chloroethoxy group itself is not a typical
leaving group in SnAr reactions, this activation is a key feature of the 4-nitrophenyl moiety.

e Reduction of the Nitro Group: The nitro group can be readily reduced to an amino group (-
NH2z) using various reducing agents (e.g., iron metal in acidic medium, catalytic
hydrogenation).[12] This transformation yields 4-(2-chloroethoxy)aniline, a precursor for
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dyes, and is a critical step in the synthesis of drugs like Dapsone (though Dapsone's
precursor starts from 4-nitrochlorobenzene).[12]

e Nucleophilic Substitution at the Alkyl Chloride: The terminal chlorine atom on the ethoxy side
chain is a primary alkyl chloride, making it susceptible to nucleophilic substitution (Sn2)
reactions. This allows for the introduction of various functional groups (e.g., azides, amines,
thiols) by displacing the chloride, enabling the extension and functionalization of the side
chain.

Reactivity Profile Diagram

1-(2-Chloroethoxy)-4-nitrobenzene
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Caption: Key reactive sites of 1-(2-Chloroethoxy)-4-nitrobenzene.

Safety and Handling

As with any chemical reagent, proper safety protocols must be strictly followed when handling
1-(2-Chloroethoxy)-4-nitrobenzene. The compound presents several hazards that require
appropriate personal protective equipment (PPE) and engineering controls.
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GHS Hazard Statements

According to data aggregated by the European Chemicals Agency (ECHA) and available on
PubChem, this compound has the following hazard classifications.[1] Note that percentages
indicate the proportion of notifications that include that hazard.

e H315 (57.7%): Causes skin irritation[1]

H317 (45.1%): May cause an allergic skin reaction[1]

H319 (57.7%): Causes serious eye irritation[1]

H335 (56.3%): May cause respiratory irritation[1]

H412 (40.8%): Harmful to aquatic life with long-lasting effects

Recommended Handling Procedures

The following handling advice is synthesized from standard safety data sheets.[13][14]

e Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume
hood, to avoid inhalation of dust or vapors.[13][14] Ensure that an eyewash station and
safety shower are readily accessible.[13]

o Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield conforming to EN166
or NIOSH standards.[13][14]

o Skin Protection: Wear appropriate protective gloves (e.g., nitrile) and a lab coat to prevent
skin contact.[13][15]

o Respiratory Protection: If ventilation is inadequate or dust is generated, use a NIOSH-
approved respirator with a particulate filter.[14]

e General Hygiene: Wash hands thoroughly after handling.[13][15] Do not eat, drink, or smoke
in the laboratory.
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» Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[10][13]

e Incompatible Materials: Avoid contact with strong oxidizing agents.[13]

» Disposal: Dispose of waste in accordance with local, regional, and national regulations. Do
not empty into drains.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [What are the properties of 1-(2-Chloroethoxy)-4-
nitrobenzene?]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1586440#what-are-the-properties-of-1-2-
chloroethoxy-4-nitrobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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